2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one, also known as DCBBO, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various applications. DCBBO is a benzoxazinone derivative that has been synthesized through various methods and has been found to exhibit potent biological activity.
Mechanism of Action
The mechanism of action of 2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one is not fully understood, but it has been proposed that it acts by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes, which can inhibit cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent biological activity, with studies showing that it can inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been found to exhibit antioxidant properties, which can protect cells from oxidative damage. This compound has also been found to exhibit neuroprotective properties, making it a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one has several advantages for use in lab experiments, including its potent biological activity and efficient synthesis methods. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one, including further studies on its mechanism of action and potential use in cancer treatment and inflammatory diseases. Additionally, research on the potential use of this compound in neurodegenerative diseases and other conditions could lead to the development of new treatments. Further optimization of synthesis methods could also lead to more efficient production of this compound for use in research.
Synthesis Methods
2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one can be synthesized through several methods, including the reaction of 3,4-dichloroaniline with methyl anthranilate followed by cyclization. Another method involves the reaction of 3,4-dichloroaniline with 2-chloroacetyl chloride followed by cyclization with sodium methoxide. These methods have been optimized for efficient synthesis of this compound.
Scientific Research Applications
2-(3,4-dichlorophenyl)-8-methyl-4H-3,1-benzoxazin-4-one has been found to exhibit potent biological activity, making it a promising compound for use in various scientific research applications. It has been studied extensively for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells. Additionally, this compound has been found to exhibit anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
properties
IUPAC Name |
2-(3,4-dichlorophenyl)-8-methyl-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2NO2/c1-8-3-2-4-10-13(8)18-14(20-15(10)19)9-5-6-11(16)12(17)7-9/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPACTKUOSFXGCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)OC(=N2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.